3-(3-bromophenyl)-3-(trifluoromethyl)-3H-diazirine
Overview
Description
3-(3-Bromophenyl)-3-(trifluoromethyl)-3H-diazirine (also known as 3-BTFD) is a type of compound belonging to the diazirine family. It is a colorless solid that is soluble in water and other organic solvents. As a diazirine, 3-BTFD is a reactive species that can be used to generate covalent bond modifications in a variety of biochemical and physiological processes. It has been used in a variety of scientific research applications, including the study of protein-protein interactions, protein-DNA interactions, and enzyme-inhibitor interactions.
Scientific Research Applications
3-BTFD has been used in a variety of scientific research applications, including the study of protein-protein interactions, protein-DNA interactions, and enzyme-inhibitor interactions. It has been used to label proteins and peptides, which can be used to study the structure and function of these molecules. It has also been used to label DNA, which can be used to study the structure and function of DNA. In addition, 3-BTFD has been used to study enzyme-inhibitor interactions, which can be used to develop new drugs and therapies.
Mechanism of Action
The mechanism of action of 3-BTFD is based on its ability to form covalent bonds with proteins, peptides, and DNA. When 3-BTFD reacts with proteins and peptides, it forms a covalent bond with the side chain of an amino acid, which can alter the structure and function of the protein or peptide. When 3-BTFD reacts with DNA, it forms a covalent bond with the phosphate backbone of the DNA, which can alter the structure and function of the DNA.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-BTFD depend on the target molecule that is being modified. When 3-BTFD reacts with proteins and peptides, it can alter the structure and function of the protein or peptide, which can lead to changes in the biochemical and physiological processes that the protein or peptide is involved in. When 3-BTFD reacts with DNA, it can alter the structure and function of the DNA, which can lead to changes in the expression of genes.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-BTFD in lab experiments is its ability to form covalent bonds with proteins, peptides, and DNA. This allows researchers to study the structure and function of these molecules in detail. However, there are some limitations to using 3-BTFD in lab experiments. For example, it is not very stable in aqueous solutions, so it must be used quickly after it is synthesized. In addition, it can react with other molecules in the environment, which can lead to unwanted side reactions.
Future Directions
There are several potential future directions for 3-BTFD. One possibility is to use it to develop new drugs and therapies. For example, it could be used to modify proteins and peptides in order to improve their activity or to inhibit their activity. Another possibility is to use it to study the structure and function of proteins, peptides, and DNA in more detail. Finally, it could be used to study the effects of environmental toxins on proteins and DNA.
Synthesis Methods
The synthesis of 3-BTFD involves the reaction of 3-bromophenylboronic acid with trifluoromethanesulfonyl azide in the presence of a base such as potassium carbonate and a catalyst such as palladium acetate. The reaction is carried out in an aqueous solvent, such as water or methanol, at room temperature. The reaction produces 3-BTFD as a white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-bromophenyl)-3-(trifluoromethyl)-3H-diazirine involves the conversion of a suitable precursor into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-bromophenylamine", "trifluoroacetic anhydride", "sodium azide", "sodium hydride", "acetonitrile", "diethyl ether", "water" ], "Reaction": [ "Step 1: Protection of amine group - 3-bromophenylamine is reacted with trifluoroacetic anhydride in the presence of a base such as sodium hydride to form the corresponding trifluoroacetamide.", "Step 2: Diazirine formation - The trifluoroacetamide is then treated with sodium azide in acetonitrile to form the corresponding diazido compound. This is followed by irradiation with UV light to form the diazirine.", "Step 3: Deprotection - The diazirine is then treated with a suitable reagent such as water or an acid to remove the trifluoroacetyl protecting group and obtain the final product, 3-(3-bromophenyl)-3-(trifluoromethyl)-3H-diazirine." ] } | |
CAS RN |
142719-82-2 |
Product Name |
3-(3-bromophenyl)-3-(trifluoromethyl)-3H-diazirine |
Molecular Formula |
C8H4BrF3N2 |
Molecular Weight |
265 |
Purity |
95 |
Origin of Product |
United States |
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